Journal Name:Physical Review Materials
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Mechanical model and characteristics of deep-water drilling riser-wellhead system under internal solitary waves
Physical Review Materials ( IF 0 ) Pub Date: 2023-04-27 , DOI: 10.1016/j.marstruc.2023.103439
Internal solitary waves with a huge amount of energy easily trigger the large dynamic responses of riser-wellhead system and threaten its structural safety. However, previous studies have only focused on the dynamic response of the riser under internal solitary waves. The riser may experience excessive traction from the platform, especially from the mooring platform, in response to the arrival of internal solitary waves. The bottom of the riser connects to the wellhead system, which in turn exerts a reaction force on the riser. To address this problem, a coupled dynamic model of deep-water drilling mooring platform-riser-wellhead system under internal solitary waves is developed in this paper. A dynamic response analysis method based on the fourth-order Runge-Kutta method and finite element method is also proposed for the mooring platform-riser-wellhead system. A dynamical solver for the coupled system is then developed using MATLAB. The dynamic response characteristics of the riser-wellhead system under internal solitary waves are calculated. Results show that the displacement and bending moment of the system initially increases and then decreases along with the propagation of internal solitary waves, and finally reach equilibrium position. The displacement and bending moment reach their peak before the trough of internal solitary waves passes through the riser-wellhead system. The dynamic responses of the riser-wellhead system under the influence of internal solitary wave loads are much larger than those without the effect of internal solitary wave loads. The riser system experiences shearing loads at the interface of internal solitary waves, which trigger a step-like bending moment variation. The bending moment of the conductor under the mudline is greatly increased by the internal solitary waves.
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Numerical fatigue modeling and simulation of interacting surface cracks in offshore wind structural connections
Physical Review Materials ( IF 0 ) Pub Date: 2023-06-30 , DOI: 10.1016/j.marstruc.2023.103472
The structural integrity of marine structures is significantly influenced in many practical applications by their fatigue behavior, especially when dealing with dynamically sensitive structural systems, e.g., offshore wind substructures. The propagation of cracks found in structural components can be estimated through fracture mechanics-based methods, in which the crack growth under cyclic loading is mainly driven by the stress intensity factor (SIF). To simplify the computation of the SIF, closed-form solutions are often suggested in industrial standards, yet their applicability is limited to specific geometries and loading conditions. Overcoming the aforementioned constraints, we propose here a general methodology for numerically simulating the SIF and growth of multiple cracks by computing the SIF of adjacent cracks in an integrated finite element analysis, in which interaction effects are implicitly considered. In our proposed method, the coalescence of bordering cracks is also adequately modeled and fatigue failure is defined based on fracture mechanics principles. With the objective of enabling an efficient SIF computation, we also provide the necessary modeling details for the appropriate implementation of the corresponding finite element analysis. The proposed methodology is then tested and validated in a finite thickness plate under cyclic loading setting, whereas in a more practical case study, we investigate the fatigue analysis of interacting surface cracks in an offshore wind structural connection. The results emphasize the importance of considering interaction effects and crack coalescence when simulating the fatigue evolution of structural details in practical applications, and within the study, specific insights are additionally provided for the fatigue analysis of offshore wind structural components. With respect to the investigated fatigue failure criteria, the results show that a through-thickness limit state might yield slightly conservative fatigue life estimates compared to the fatigue limit that results when failure is defined based on the material fracture toughness.
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Nonstationary response of floating structures to random waves
Physical Review Materials ( IF 0 ) Pub Date: 2023-04-26 , DOI: 10.1016/j.marstruc.2023.103434
Even if ocean waves are treated as a stationary random process, dynamic responses of floating structures to random waves at the transient state are always nonstationary. When nonstationary response statistics is desired, a common technique is to apply Monte Carlo simulations; however, its implementation is costly in computational time. Analytically, this article develops an efficient method for computing nonstationary response statistics, including evolutionary power spectrum and time-varying mean-square values. Assuming a hydrodynamic software has been employed to get various frequency response functions, a prerequisite of the proposed method is to get the elevation-to-motion transfer function formulated in its pole-residue form. The proposed method is applicable to arbitrary wave spectrum and has been based on pole-residue operations implemented in the Laplace domain to obtain closed-form solutions for the response evolutionary power spectrum. Numerical examples choose a single-degree-of-freedom Spar model and a six-degree-of-freedom Floating Production Storage and Offloading model to a Pierson–Moskowitz wave spectrum, and the correctness of the computed mean-square values is verified by Monte Carlo simulations.
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Numerical simulation of piggyback pipelaying under current loadings
Physical Review Materials ( IF 0 ) Pub Date: 2023-06-19 , DOI: 10.1016/j.marstruc.2023.103478
For piggyback pipelaying operations, current-induced force and its effect on the piggyback pipe have not been thoroughly studied. In the present study, an improved method in hydrodynamic load calculation and structural modelling is proposed to simulate the pipelaying of a piggyback pipeline. In order to obtain the mean drag and lift force coefficients for the piggyback pipeline subjected to different inflow angles, two-dimensional Computational Fluid Dynamics (CFD) simulations are performed by modelling the piggyback pipeline as two cylinders attached to each other without gap. Then, the acquired force coefficients are used to calculate the hydrodynamic loads through a user-defined function in OrcaFlex based on a cross-flow principle approach. The interaction between the pipeline and the piggyback cable is modelled using two types contact elements which are ring penetrator and non-penetrating contact. The present proposed method is compared with other two widely used engineering methods based on (1) the equivalent diameter and (2) two separate cylinders without accounting for hydrodynamic interaction, in terms of the top tension, and the bending moments at Hang-off Clamps (HOC) and sagbend of the pipeline. The comparison shows that the two widely used engineering methods are not always conservative in force and response predictions. Hence, it is important to consider the hydrodynamic and structural interactions between the piggyback cable and the pipeline. With different current directions, the bending moments at the HOC predicted by the present method vary from 40% lower to 100% higher than those predicted by the two widely used engineering methods.
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Towards a holistic digital twin solution for real-time monitoring of aquaculture net cage systems
Physical Review Materials ( IF 0 ) Pub Date: 2023-06-19 , DOI: 10.1016/j.marstruc.2023.103469
Digital twins and relevant concepts are being applied in a wide variety of ways, and they are of most use when an actual real-world physical system or process (a physical twin) is changing over time and when measurement data correlated with this change can be captured. In this work, a digital twin model was implemented for real-time monitoring of aquaculture net cage systems, which is notoriously challenging because of several difficult-to-measure properties, such as forces on and deformation of the flexible netting structures, waves and flow field alterations around the cage and complex stiffness behaviour of the mooring elements made by fibre ropes. These properties were set to be adaptable according to the resultant outputs, such as cage responses and mooring loads that were continuously compared with the measurement data obtained from remote monitoring sensors. In this way, real-time sensor data were assimilated into the numerical simulation model for representing the actual net cage system. No dedicated sensors were used for fish monitoring, but the fish behavioural responses to current, wave and cage deformation were modelled according to relevant field observational data. A wireless sensor network has also been tested for the digital twin implementation, which was found to be suitable for practical uses in fish farms.
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Influence of seabed profile on the seismic response of monopile-supported offshore wind turbines including dynamic soil-structure interaction
Physical Review Materials ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1016/j.marstruc.2023.103500
In this article, the seismic response of four different Offshore Wind Turbines (OWTs) from 5 to 15 MW, founded on monopiles embedded in homogeneous and non-homogeneous soil profiles with equivalent shear-wave velocities from 100 to 300 m/s is analysed. Two types of variable soil profiles with a semi-parabolic variation of the shear-wave velocity as depth increases are considered. The system seismic response under ten different accelerograms is computed through a finite element substructuring model in frequency domain. The foundation behaviour is obtained by a continuum model including kinematic and inertial interaction. Several models, in addition to that of rigid base condition, are considered to determine the influence of soil-structure interaction (SSI), as well as the contribution of each kinematic interaction (KI) factor. The seismic response of the OWTs is obtained in terms of maximum shear forces and bending moments at mudline level, as well as the acceleration amplification factor at hub level. It is found that the maximum response is produced when SSI is considered, including both the inertial and kinematic interaction. The differences arising due to the soil profile definition are shown to be mainly related to the rotational KI factor, which significantly affects the second vibration mode of the system. The largest responses are obtained for the homogeneous equivalent profile.
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Experimental study of multi-buoy-assisted moored ship motion at open berth
Physical Review Materials ( IF 0 ) Pub Date: 2023-07-24 , DOI: 10.1016/j.marstruc.2023.103496
Cable breaking and fender failure are frequently reported for the traditional moored ship at open berths. An effective mooring system is necessary to optimize the distribution of cable tension and reduce the impact force acting on the fender. In this paper, a multi-buoy-assisted mooring system is proposed to improve the safety performance of the moored ship. Based on the traditional mooring system, two or four buoys are added in the offshore direction of the ship and connected to the ship with the additional mooring lines. Physical model tests of a 180,000-dwt bulk cargo ship are carried out with the different mooring conditions. The cable tensions, the fender reaction forces and the corresponding ship motions in six degrees of freedom are measured under the different mooring conditions. By adjusting the number of buoys and the pretension of the buoy-assisted mooring lines, an effective mooring system for the tested ship is developed. The experimental results indicate that the developed mooring system can effectively prevent the cable breakage and the fender damage under the present test conditions. In addition, although the motion amplitude of the multi-buoy-assisted moored ship increases slightly, the motion velocity of the ship is considerably small, and the influence is limited for the load and unload operations of the bulk cargo ship.
Detail
Investigation for the effect of the column step on the flow-induced motion of a TLP
Physical Review Materials ( IF 0 ) Pub Date: 2023-03-10 , DOI: 10.1016/j.marstruc.2023.103400
Significant flow-induced motion (FIM) can severely threaten the security of large marine floaters, which has brought paid more and more attention in academia and engineering. It is necessary to study the effective control methods to mitigate the FIM, commonly divided into active control and passive control methods. In this study, seven different column step variations including three parameters (cross section shapes, circumferential coverage and radial thickness), are presented as passive control methods to break the coherence of the vortex structures along the columns, and FIM responses are expected to be mitigated. To investigate the suppression effect of these various column steps on the FIM behaviors of a Tension Leg Platform (TLP), experimental tests were conducted in a towing tank. Three typical incident angles, i.e., 0∘, 45∘, and 90∘-incidences were tested. The results showed that the mitigation effect of each column step on the transverse motion response varied with the type of the column step and the incident angle. The column steps produced the most significant reduction in the transverse motions at 0∘-incidence, while the reduction was the most negative at 90∘. However, the drag coefficient did not show a big difference at 0∘ and 90∘, rather than the transverse motion. In addition, only the FSAS (with the column steps of 90∘ circumferential coverage, 1/4 column diameter for radial thickness, and arc shape) exhibited positive mitigation effect at all tested current incidences for the transverse FIM response.
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Required test durations for converged short-term wave and impact extreme value statistics–Part 2: Deck box dataset
Physical Review Materials ( IF 0 ) Pub Date: 2023-03-09 , DOI: 10.1016/j.marstruc.2023.103411
In the assessment of wave-in-deck loads for new and existing maritime structures typically model tests are carried out. To determine the most critical conditions and measure sufficient impact loads, a range of sea states and various seeds (realisations) for each sea state are tested. Based on these measurements, probability distributions can be derived and design loads determined. In air gap model testing usually only few, if any, impact loads occur per 3-hour seed. This can make it challenging to derive reliable probability distributions of the measured loads, especially when only a few seeds are generated. In addition wave impact forces, such as greenwater loading, slamming, or air gap impacts are typically strongly non-linear, resulting in a large variability of the measured loads. This results in the following questions: How many impacts are needed to derive a reliable distribution? How is the repeatability of individual events affecting the overall distribution? To answer these questions wave-in-deck model tests were carried out in 100 x 3-hour realisations of a 10,000 year North Sea sea state. The resulting probability distributions of the undisturbed wave measurements as well as the measured wave-in-deck loads are presented in this paper with focus on deriving the number of seeds and exposure durations required for a reliable estimate of design loads.The presented study is Part 2 of a combined study on guidance for the convergence and variability of wave crests and impact loading extreme values. The data set of Part 1 ([1]) is based on greenwater loads on a sailing ferry and the data set of Part 2 on wave-in-deck loads on a stationary deck box.
Detail
Experimental and theoretical studies on the lateral collapse of mechanically lined pipes
Physical Review Materials ( IF 0 ) Pub Date: 2023-03-03 , DOI: 10.1016/j.marstruc.2023.103404
The mechanically lined pipe, which consists of a thin non-corrosive liner and a carbon steel pipe, is an economical way to transport acidic fluid in offshore applications. However, it is prone to lateral loading and potentially develops plastic collapse and liner separation during the operational stage. The present study examines its crushing performance using small-scale 2-inch lined pipes manufactured by a customized hydroforming facility. The lined pipes comprised a seamless GB45 carbon steel tube and a grade T2 copper liner. Four ring specimens extracted from lined pipes and two single-layer rings were crushed on a universal testing machine in a quasi-static manner. The tube was found to develop an ovalized shape initially and then changed into a "∞" shape in the end. The carrier and liner were found to stay together throughout the crushing process, with slight liner separation taking place. The manufacture and lateral collapse processes were also reproduced with finite element models and nonlinear analytical formulation. The analytical model was established based on the principle of virtual work and nonlinear ring theory, assuming small strain and finite rotation. It showed that the analytical and numerical simulation results agreed with the experimental results. The influence of major parameters of the problem was also studied based on the full-scale lined pipe. Amongst other findings, manufacture-related plastic hardening is shown to affect the load-carrying capacity and the growth of separation during lateral collapse.
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